((Octylsulfonyl)methyl)benzene

• CAS: 34008-99-6

Core Science & Biosynthesis

Thermodynamic stability and melting point of ((Octylsulfonyl)methyl)benzene

An In-depth Technical Guide to the Thermodynamic Stability and Melting Point of ((Octylsulfonyl)methyl)benzene

Authored by: A Senior Application Scientist

Physicochemical Profile of ((Octylsulfonyl)methyl)benzene

((Octylsulfonyl)methyl)benzene is an organic compound featuring a benzyl group attached to an octylsulfonyl moiety. Its structure suggests a molecule with both aromatic and aliphatic character, which will influence its crystal packing and intermolecular forces.

Table 1: Core Physicochemical Properties of ((Octylsulfonyl)methyl)benzene

Property	Value	Source
Chemical Formula	C₁₅H₂₄O₂S	-
Molecular Weight	284.42 g/mol
CAS Number	3692-70-4
Canonical SMILES	CCCCCCCCS(=O)(=O)CC1=CC=CC=C1	-
Predicted Melting Point	65.5 °C
Predicted Boiling Point	438.6 °C at 760 mmHg

Note: The melting and boiling points listed are computational predictions and require experimental verification.

Experimental Determination of Melting Point and Thermal Stability

Direct experimental analysis is the gold standard for determining the thermodynamic properties of a compound. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are two powerful thermal analysis techniques that provide complementary information.

Differential Scanning Calorimetry (DSC) for Melting Point Determination

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. It is the premier technique for accurately determining the melting point, a critical indicator of a substance's purity and identity.

• Instrument Calibration: Calibrate the DSC instrument for temperature and heat flow using certified standards (e.g., indium, tin) to ensure data accuracy.

• Sample Preparation: Accurately weigh 2-5 mg of ((Octylsulfonyl)methyl)benzene into a clean, non-reactive DSC pan (e.g., aluminum). Crimp the pan with a lid.

• Reference Pan: Prepare an identical, empty, and sealed DSC pan to serve as the reference.

• Instrument Setup:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidative degradation.

• Thermal Program:

  • Equilibration: Equilibrate the sample at a temperature well below the expected melting point (e.g., 25 °C).

  • Heating Ramp: Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature significantly above the expected melting point (e.g., 100 °C).

  • Isothermal Hold (Optional): Hold at the final temperature for a few minutes.

  • Cooling Ramp (Optional): Cool the sample back to the starting temperature to observe recrystallization.

• Data Analysis: The melting point is determined from the resulting thermogram as the onset temperature or the peak temperature of the endothermic melting event. The area under the peak corresponds to the enthalpy of fusion (ΔHfus).

Caption: Workflow for Melting Point Determination using DSC.

Thermogravimetric Analysis (TGA) for Thermodynamic Stability

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the thermal stability of a material and to study its decomposition kinetics.

• Instrument Calibration: Calibrate the TGA instrument's mass balance and temperature sensor according to the manufacturer's guidelines.

• Sample Preparation: Place a slightly larger amount of sample (5-10 mg) into a TGA crucible (e.g., ceramic or platinum).

• Instrument Setup:

  • Place the crucible onto the TGA's microbalance.

  • Select the atmosphere: an inert atmosphere (nitrogen) is used to study thermal decomposition, while an oxidative atmosphere (air) is used to study oxidative stability.

• Thermal Program:

  • Equilibration: Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Heating Ramp: Ramp the temperature at a controlled rate (e.g., 10 or 20 °C/min) to a high temperature where complete decomposition is expected (e.g., 600 °C).

• Data Analysis: The TGA thermogram plots percent weight loss versus temperature. The onset temperature of decomposition (Td) is a key measure of thermal stability. The shape of the curve and its derivative (DTG) can reveal the number of decomposition steps.

Caption: Workflow for Thermal Stability Assessment using TGA.

Computational Prediction of Thermodynamic Properties

In the absence of experimental data, computational chemistry provides valuable estimates. Methods based on Density Functional Theory (DFT) or quantitative structure-property relationship (QSPR) models can predict properties like melting point and enthalpy of formation. While these are in silico predictions, they are crucial for guiding experimental design and understanding molecular behavior. The predicted melting point of 65.5 °C for ((Octylsulfonyl)methyl)benzene from chemical databases was likely generated using such a QSPR model.

Caption: Logical flow for computational property prediction.

Factors Influencing Stability and Melting Point

The thermodynamic properties of ((Octylsulfonyl)methyl)benzene are dictated by its molecular structure:

• Alkyl Chain (Octyl group): The long, flexible octyl chain will contribute significantly to van der Waals interactions. The length and conformation of this chain influence how efficiently the molecules can pack into a crystal lattice.

• Sulfonyl Group (-SO₂-): This is a polar, electron-withdrawing group. The strong dipole moment of the sulfonyl group will lead to significant dipole-dipole interactions between molecules, which are expected to increase the melting point compared to a non-polar analogue.

• Aromatic Ring (Benzene): The benzene ring allows for π-π stacking interactions between adjacent molecules, further stabilizing the crystal lattice and contributing to a higher melting point.

The interplay of these forces—van der Waals, dipole-dipole, and π-π stacking—determines the energy required to break the crystal lattice (enthalpy of fusion) and the temperature at which this occurs (melting point). The thermal stability is largely governed by the strength of the covalent bonds within the molecule, with the C-S and S-O bonds being potential sites for thermal decomposition.

Conclusion

While direct, experimentally-verified data on the thermodynamic stability and melting point of ((Octylsulfonyl)methyl)benzene is sparse in public literature, a clear and reliable path to determining these critical parameters exists. Through the rigorous application of standard analytical techniques like DSC and TGA, researchers can precisely measure the melting point and decomposition temperature. These experimental results, when combined with insights from computational modeling and an understanding of structure-property relationships, provide a comprehensive thermodynamic profile essential for any advanced research or development application.

References

An In-depth Technical Guide to the Formation of ((Octylsulfonyl)methyl)benzene Derivatives

Abstract

This technical guide provides a comprehensive examination of the primary synthetic routes and underlying reaction mechanisms for the formation of ((octylsulfonyl)methyl)benzene derivatives. These sulfone compounds are of significant interest in medicinal chemistry and materials science. This document is intended for researchers, scientists, and professionals in drug development, offering in-depth analysis of two principal synthetic strategies: the oxidation of thioether precursors and the nucleophilic substitution of benzyl halides with sulfinate salts. Each section elucidates the causality behind experimental choices, provides detailed, step-by-step protocols, and is supported by mechanistic diagrams and authoritative references to ensure scientific integrity and practical applicability.

Introduction

((Octylsulfonyl)methyl)benzene and its derivatives are a class of sulfones characterized by a benzyl group and an octyl group attached to the same sulfonyl moiety. The sulfone group is a strong hydrogen bond acceptor and is metabolically stable, making it a valuable functional group in the design of bioactive molecules. Understanding the mechanisms of their formation is crucial for the rational design of synthetic routes and the optimization of reaction conditions to achieve high yields and purity. This guide will explore the two most prevalent and reliable methods for their synthesis.

Core Synthetic Strategies and Mechanistic Insights

The formation of the sulfonyl bridge in ((octylsulfonyl)methyl)benzene derivatives is primarily achieved through two distinct and robust chemical transformations. The choice between these routes often depends on the availability of starting materials, desired substitution patterns on the benzene ring, and tolerance of other functional groups present in the molecule.

Route A: Oxidation of ((Octylthio)methyl)benzene Precursors

This is arguably the most common and straightforward method. It involves a two-step process: first, the synthesis of the thioether (sulfide) precursor, ((octylthio)methyl)benzene, followed by its oxidation to the desired sulfone.

2.1.1. Synthesis of the Thioether Precursor

The precursor, benzyl octyl sulfide, is typically synthesized via a nucleophilic substitution reaction, where sodium octanethiolate displaces a halide from a benzyl halide.

• Reaction: C₈H₁₇SNa + C₆H₅CH₂Br → C₆H₅CH₂SC₈H₁₇ + NaBr

• Rationale: This is a classic Williamson ether synthesis analogue for thioethers. Octanethiol is deprotonated with a suitable base (e.g., sodium hydride or sodium hydroxide) to form the highly nucleophilic thiolate anion. Benzyl bromide is an excellent electrophile for Sₙ2 reactions due to the stability of the transition state.[1]

2.1.2. Oxidation of the Thioether to the Sulfone

The oxidation of the thioether to the sulfone is a critical step that proceeds through a stable sulfoxide intermediate.[2]

• Reaction: C₆H₅CH₂SC₈H₁₇ + 2 [O] → C₆H₅CH₂S(=O)₂C₈H₁₇

• Causality of Reagent Choice: A variety of oxidizing agents can be employed, but meta-chloroperoxybenzoic acid (m-CPBA) is frequently preferred.[2][3]

  • Expertise: m-CPBA is highly effective for oxidizing sulfides.[2] It is selective for sulfur oxidation, leaving many other functional groups, such as alkenes and alcohols, untouched under controlled conditions.[4][5] The reaction is typically performed in chlorinated solvents like dichloromethane (DCM) to ensure the solubility of all reactants.

  • Mechanism: The oxidation proceeds in two stages. The first equivalent of the oxidant converts the thioether to the corresponding sulfoxide. A second equivalent of the oxidant is required to elevate the oxidation state from sulfoxide to sulfone.[2][6] The thioether sulfur atom acts as a nucleophile, attacking the terminal oxygen of the peroxy acid.

Diagram 1: Overview of Synthetic Routes

The following diagram illustrates the two primary pathways to synthesize ((octylsulfonyl)methyl)benzene.

Sources

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• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Step-by-step protocol for the synthesis of ((Octylsulfonyl)methyl)benzene

Application Note: Step-by-Step Protocol for the Synthesis of ((Octylsulfonyl)methyl)benzene

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Molecule Identifier: ((Octylsulfonyl)methyl)benzene (Synonym: Benzyl octyl sulfone); CAS No. 34008-99-6[1]

Introduction and Mechanistic Rationale

Aryl alkyl sulfones are critical pharmacophores in medicinal chemistry, offering unique hydrogen-bonding capabilities, metabolic stability, and rigid geometric profiling within protein binding pockets. The synthesis of ((Octylsulfonyl)methyl)benzene requires a highly chemoselective approach to ensure complete oxidation of the sulfur center without inducing benzylic oxidation or other deleterious side reactions.

While recent advanced methodologies have demonstrated the synthesis of ((Octylsulfonyl)methyl)benzene directly via the base-mediated reaction of octyl thiosulfonates with benzyl bromide[2], the most robust, scalable, and cost-effective approach for standard laboratory preparation remains the two-step sequence: nucleophilic thioetherification followed by chemoselective oxidation .

Causality in Reagent Selection:

• Thioetherification: The SN2 reaction between 1-octanethiol and benzyl bromide is highly efficient in polar aprotic solvents (e.g., DMF) using a mild base (K2CO3). This prevents the formation of sulfonium salts that can occur if the alkylating agent is used in large excess.

• Oxidation: meta-Chloroperoxybenzoic acid (mCPBA) is selected as the stoichiometric oxidant[3]. Unlike transition-metal-catalyzed hydrogen peroxide systems which can sometimes lead to over-oxidation or epoxide formation in complex substrates[4], mCPBA in dichloromethane (DCM) operates under mild conditions (0 °C to room temperature). The reaction proceeds via a sulfoxide intermediate. By utilizing exactly 2.1–2.2 equivalents of mCPBA, the system is driven completely to the sulfone[4][5].

• Workup Logic: The byproduct of mCPBA oxidation is meta-chlorobenzoic acid[3]. Because this byproduct is a carboxylic acid, it is easily partitioned into the aqueous phase during workup using a saturated sodium bicarbonate (NaHCO3) wash, making the purification of the highly lipophilic ((Octylsulfonyl)methyl)benzene exceptionally straightforward.

Experimental Workflow

Figure 1: Two-step synthetic workflow for ((Octylsulfonyl)methyl)benzene utilizing mCPBA oxidation.

Step-by-Step Experimental Protocol

Part A: Synthesis of Benzyl Octyl Sulfide (Intermediate)

• Reaction Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a nitrogen inlet. Add anhydrous dimethylformamide (DMF) (50 mL).

• Reagent Addition: Add 1-octanethiol (10.0 mmol, 1.46 g) and anhydrous potassium carbonate (K2CO3) (15.0 mmol, 2.07 g). Stir the suspension at room temperature for 15 minutes to allow for the deprotonation of the thiol.

• Alkylation: Dropwise, add benzyl bromide (10.5 mmol, 1.80 g) via syringe over 5 minutes. An exotherm may be observed.

• Monitoring: Stir the reaction mixture at room temperature for 3 hours. Monitor reaction completion via TLC (Hexanes/Ethyl Acetate 9:1, UV visualization).

• Workup: Quench the reaction by pouring it into 150 mL of distilled water. Extract the aqueous layer with diethyl ether (3 × 50 mL).

• Washing & Drying: Wash the combined organic layers with brine (2 × 50 mL) to remove residual DMF. Dry the organic phase over anhydrous magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure to yield the crude benzyl octyl sulfide as a pale oil. This intermediate is typically pure enough (>95%) to use directly in the next step without column chromatography.

Part B: Oxidation to ((Octylsulfonyl)methyl)benzene

• Reaction Setup: Transfer the crude benzyl octyl sulfide (~10.0 mmol) to a clean 250 mL round-bottom flask equipped with a magnetic stir bar. Dissolve the sulfide in anhydrous dichloromethane (DCM) (60 mL).

• Temperature Control: Cool the solution to 0 °C using an ice-water bath. Strict temperature control during the initial addition is necessary to prevent runaway thermal degradation of the peroxyacid[3].

• Oxidant Addition: Weigh out mCPBA (typically sold as ~70-75% purity)[3]. Calculate the mass required for 2.2 equivalents of active oxidant (22.0 mmol). Add the mCPBA solid in small portions over 15 minutes to the vigorously stirring solution at 0 °C.

• Oxidation Phase: Allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath and allow it to warm to room temperature. Stir for an additional 3–4 hours. The reaction will become a white suspension as meta-chlorobenzoic acid precipitates out of the DCM.

• Quenching: Cool the reaction back to 0 °C. Add 30 mL of saturated aqueous sodium thiosulfate (Na2S2O3) and stir vigorously for 15 minutes. Causality: This step is critical as it reduces any unreacted peroxyacid, preventing explosive hazards during concentration[3].

• Neutralization & Extraction: Add 50 mL of saturated aqueous sodium bicarbonate (NaHCO3) to neutralize and solubilize the meta-chlorobenzoic acid byproduct[3]. Transfer to a separatory funnel and collect the organic (bottom) layer. Extract the aqueous layer with an additional 30 mL of DCM.

• Final Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient 9:1 to 7:3) to afford pure ((Octylsulfonyl)methyl)benzene as a white solid.

Data Presentation: Comparative Oxidation Systems

To validate the choice of mCPBA, the following table summarizes the comparative efficacy of various standard oxidation systems for the conversion of aryl alkyl sulfides to sulfones.

Oxidant System	Equivalents	Solvent	Temp (°C)	Chemoselectivity (Sulfone:Sulfoxide)	Typical Yield (%)	Operational Notes
mCPBA [3][5]	2.2	DCM	0 to 25	>99:1	85–95	Precipitating byproduct easily removed via basic aqueous wash. Preferred for lab scale.
Oxone® [6]	3.0	MeOH/H2O	25	95:5	80–90	Environmentally benign, but requires biphasic or protic solvent mixtures. Sluggish for highly lipophilic substrates.
H2O2 / LiNbMoO6 [4]	2.5	MeOH	0 to 25	90:10	75–85	Requires specialized transition metal catalyst. Risk of epoxide formation if double bonds are present.
NaIO4 [4]	1.1	MeOH/H2O	0	5:95	N/A	Highly selective for sulfoxides; insufficient oxidation potential for complete sulfone synthesis.

Table 1: Evaluation of oxidant parameters for the synthesis of aryl alkyl sulfones from corresponding thioethers.

References

• Synthesis of Sulfones and Sulfonamides via Sulfinate Anions: Revisiting the Utility of Thiosulfonates The Journal of Organic Chemistry - ACS Publications URL
• Sulfonated | Sigma-Aldrich (CAS 34008-99-6 Reference)
• Selective Oxidation of Organosulphides using m-CPBA as oxidant Der Pharma Chemica URL
• meta-Chloroperoxybenzoic acid Wikipedia URL
• Oxidation of benzyl alcohols, benzyl halides, and alkylbenzenes with oxone Semantic Scholar URL
• Google Patents (WO2001062719A1)

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• 1. Sulfonated | Sigma-Aldrich [sigmaaldrich.com]
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• 4. WO2001062719A1 - Selective oxidation of sulfides by the use of an oxidant system consisting of lithium molibdenate niobate and hydrogen peroxide - Google Patents [patents.google.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting ((Octylsulfonyl)methyl)benzene Synthesis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals

Executive Summary

The synthesis of ((octylsulfonyl)methyl)benzene (commonly known as benzyl octyl sulfone) is typically achieved via a two-step process: the nucleophilic substitution of a benzyl halide with 1-octanethiol to form benzyl octyl sulfide, followed by a two-stage oxidation (sulfide → sulfoxide → sulfone). While seemingly straightforward, researchers frequently encounter low yields due to the extreme lipophilicity of the intermediate, kinetic stalling at the sulfoxide stage, and unwanted side reactions. This guide provides an authoritative, causality-driven framework to troubleshoot and optimize this specific synthetic workflow.

Pathway Visualization & Failure Points

Fig 1. Reaction workflow and common failure points in benzyl octyl sulfone synthesis.

Quantitative Comparison & Diagnostic Matrix

To select the best corrective action, it is critical to compare the quantitative performance of various oxidation systems. The table below summarizes the expected yields and parameters based on literature precedents for benzyl alkyl sulfides.

Table 1: Quantitative Comparison of Oxidation Conditions

Oxidation System	Temp (°C)	Time (h)	Typical Yield (%)	Major Limitation / Note
30% H₂O₂ (Aqueous, No Catalyst)	30	12	< 50%	Severe biphasic mass transfer issues; stalls at sulfoxide[1].
30% H₂O₂ + Acetic Acid	40–50	3–4	90–95%	Requires basic workup to remove AcOH; highly scalable[2].
30% H₂O₂ + Tungstate + PTC	25	1–2	95–99%	Requires phase-transfer catalyst (e.g., Aliquat 336)[3].
NaClO₂ / HCl in EtOAc	25	0.5	~95%	Generates ClO₂ in situ; excellent for lipophilic substrates[4].

Table 2: Diagnostic Matrix for Yield Drop Symptoms

Symptom (Yield Issue)	Analytical Indicator (TLC/NMR)	Root Cause	Corrective Action
Stalling at Intermediate	Strong UV-active polar spot below target product (TLC).	Kinetic barrier; sulfoxide is less nucleophilic than sulfide, slowing further oxidation.	Add a catalyst (e.g., sodium tungstate) or use acidic conditions (AcOH) to form more reactive peroxy species[2][3].
Incomplete Conversion	Starting material persists despite excess aqueous oxidant.	Poor mass transfer. Benzyl octyl sulfide is highly lipophilic and insoluble in aqueous H₂O₂.	Introduce a phase-transfer catalyst (e.g., Aliquat 336) or switch to a miscible co-solvent like ethyl acetate or methanol[1][3].
Low Thioether Yield	Non-polar spot (dioctyl disulfide) appears; unreacted benzyl halide remains.	Aerobic oxidation of 1-octanethiol to disulfide in the presence of base.	Strictly degas solvents (sparge with N₂); maintain an inert atmosphere during thioether formation.

Deep-Dive Troubleshooting FAQs

Q1: Why does my oxidation stall at the sulfoxide stage despite using a large excess of hydrogen peroxide? A1: This is a classic kinetic issue rooted in the electronic properties of the sulfur atom. In the first oxidation step, the sulfur in benzyl octyl sulfide is highly nucleophilic and rapidly attacks the electrophilic oxygen of H₂O₂ to form a sulfoxide. However, the newly formed sulfoxide features an electron-withdrawing oxygen atom, which drastically reduces the nucleophilicity of the sulfur. Consequently, the second oxidation step (sulfoxide to sulfone) is kinetically sluggish[2]. Using aqueous H₂O₂ alone is often insufficient. To overcome this, you must activate the oxidant. Using acetic acid as a solvent generates peracetic acid in situ, which is a much stronger electrophilic oxidant[2]. Alternatively, employing a metal catalyst like sodium tungstate forms a highly reactive peroxotungstate complex that readily drives the reaction to the sulfone[3].

Q2: I am using aqueous oxidants (like 30% H₂O₂ or Oxone) but seeing very poor conversion. How can I fix this? A2: The root cause is the extreme lipophilicity of your substrate. Benzyl octyl sulfide contains a long aliphatic chain (octyl) and an aromatic ring (benzyl), making it highly insoluble in water. When mixed with aqueous oxidants, it forms a biphasic system with extremely poor mass transfer across the phase boundary. To resolve this, you have two self-validating options:

• Phase-Transfer Catalysis (PTC): Add a lipophilic ammonium salt, such as methyltrioctylammonium hydrogen sulfate (Aliquat 336). This shuttles the oxidizing species into the organic phase, allowing the reaction to proceed quantitatively[3].

• Miscible Co-solvents: Switch the solvent system to something that dissolves both the sulfide and the oxidant. Methanol or ethanol are excellent choices for H₂O₂-mediated oxidations[1], while ethyl acetate works exceptionally well if you are using alternative systems like in-situ generated chlorine dioxide (NaClO₂/HCl)[4].

Q3: My starting material (1-octanethiol) is disappearing, but I'm not getting the thioether. What is happening? A3: You are likely experiencing competitive aerobic oxidation. In the presence of a base (which is required to deprotonate the thiol to the more nucleophilic thiolate), thiols are highly susceptible to oxidation by atmospheric oxygen, forming dioctyl disulfide. This reaction outcompetes the desired nucleophilic substitution with benzyl halide. To prevent this, you must treat the reaction as air-sensitive: rigorously degas your solvent (e.g., DMF or ethanol) by sparging with nitrogen or argon for at least 15 minutes prior to adding the base, and keep the reaction under a positive pressure of inert gas.

Q4: What is the most scalable, "green" protocol for this oxidation that avoids explosive or highly toxic reagents? A4: The ACS GCI Pharmaceutical Roundtable strongly recommends avoiding high-valent heavy metals (like Cr or Mn) and minimizing large molar excesses of oxidants[5]. The most scalable and environmentally benign method utilizes 30% aqueous H₂O₂ as the terminal oxidant. To ensure complete conversion to the sulfone without relying on hazardous reagents like mCPBA, the H₂O₂/Acetic Acid system is highly recommended. The acetic acid acts as both a solvent (resolving the solubility issue) and a reactant (forming peracetic acid in situ to overcome the kinetic barrier)[2].

Validated Experimental Protocols

Protocol A: Synthesis of Benzyl Octyl Sulfide (Thioether Formation)

Objective: Maximize nucleophilic substitution while suppressing disulfide formation.

• Preparation: Equip a 250 mL round-bottom flask with a magnetic stir bar and a rubber septum. Flush the flask with Nitrogen.

• Solvent Degassing: Add 100 mL of anhydrous DMF. Sparge with N₂ gas for 15 minutes to remove dissolved oxygen.

• Deprotonation: Add anhydrous Potassium Carbonate (K₂CO₃, 1.5 eq). Slowly inject 1-octanethiol (1.0 eq) via syringe. Stir for 15 minutes at room temperature to allow thiolate formation.

• Substitution: Dissolve benzyl bromide (1.05 eq) in 10 mL of degassed DMF. Add this solution dropwise to the reaction mixture over 10 minutes to prevent exothermic spikes.

• Completion & Workup: Stir for 4 hours at room temperature. Monitor by TLC (Hexanes). Once complete, quench with 100 mL of distilled water. Extract with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine (5 x 50 mL) to remove DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Oxidation to ((Octylsulfonyl)methyl)benzene

Objective: Drive complete oxidation to the sulfone while preventing over-oxidation and overcoming phase-transfer limitations.

• Solvation: Dissolve the crude benzyl octyl sulfide (1.0 eq) in glacial acetic acid (0.5 M concentration) in a round-bottom flask. The acetic acid solves the lipophilicity issue and acts as an activator[2].

• Oxidant Addition: Cool the flask in an ice bath to 0 °C. Slowly add 30% aqueous H₂O₂ (3.0 eq) dropwise. Caution: The formation of peracetic acid and subsequent oxidation is exothermic.

• Kinetic Drive: Remove the ice bath and heat the reaction to 40–50 °C. Stir for 3–4 hours. The elevated temperature provides the activation energy required for the sluggish sulfoxide → sulfone transition[1].

• Monitoring: Check progress via TLC (e.g., 7:3 Hexanes:EtOAc). The sulfoxide intermediate will appear as a polar spot; ensure it is completely consumed.

• Quench & Isolation: Cool to room temperature. Carefully quench excess peroxide by adding a saturated aqueous solution of Sodium Sulfite (Na₂SO₃) until a peroxide test strip reads negative[5]. Extract with Dichloromethane (3 x 50 mL). Wash with saturated NaHCO₃ until the aqueous layer is slightly basic (to remove acetic acid). Dry, concentrate, and recrystallize from ethanol to yield pure ((octylsulfonyl)methyl)benzene.

Sources

• 1. mdpi.com [mdpi.com]
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• 5. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Scale-Up Optimization for ((Octylsulfonyl)methyl)benzene Manufacturing

Welcome to the Technical Support Center. As drug development and materials science scale up, the reliable manufacturing of ((Octylsulfonyl)methyl)benzene (CAS: 34008-99-6)—commonly referred to as benzyl octyl sulfone—becomes a critical process engineering challenge.

This guide is designed for process chemists and engineers. It bypasses basic theory to focus on the mechanistic causality of scale-up failures, offering field-proven, self-validating protocols to ensure reaction safety, high atom economy, and exceptional purity.

Process Overview & Mechanistic Causality

The industrial synthesis of ((Octylsulfonyl)methyl)benzene relies on a two-step sequence:

• S-Alkylation: Nucleophilic substitution between octanethiol and benzyl chloride to form the intermediate thioether (benzyl octyl sulfide).

• Exhaustive Oxidation: Biphasic oxidation of the thioether to the target sulfone.

During scale-up, the oxidation step presents the most significant engineering bottleneck. The transformation of sulfide to sulfoxide, and subsequently to sulfone, is highly exothermic. Utilizing 30% aqueous hydrogen peroxide ( H2​O2​ ) under phase-transfer catalysis (PTC) is the industry standard for green, scalable manufacturing, as it avoids the massive waste streams associated with stoichiometric oxidants 1.

Workflow for the two-step scale-up synthesis of ((Octylsulfonyl)methyl)benzene.

Quantitative Data: Oxidant Selection & Parameters

When scaling from the bench to the pilot plant, oxidant selection dictates reactor design, safety protocols, and downstream purification. The table below summarizes why catalyzed H2​O2​ is the superior choice for this specific transformation 2.

Oxidant System	Atom Economy	Exothermicity	Primary Byproducts	Scale-Up Suitability
30% H2​O2​ / Tungstate / PTC	High	High (Requires controlled dosing)	H2​O	Excellent
mCPBA	Low	Moderate	m-Chlorobenzoic acid	Poor (Cost, poor atom economy)
Oxone (Potassium peroxymonosulfate)	Moderate	Moderate	Sulfate salts (high mass)	Fair (Solids handling & stirring issues)
NaOCl (Bleach)	Moderate	High	NaCl, chlorinated organics	Poor (Risk of side reactions)

Table 1: Comparison of oxidation systems for thioether to sulfone conversion.

Troubleshooting Guides & FAQs

Q1: During the oxidation step, we are observing a buildup of the sulfoxide intermediate and incomplete conversion to the sulfone. How do we drive the reaction to completion? Causality & Solution: The first oxidation (sulfide to sulfoxide) is extremely rapid because the thioether sulfur is electron-rich and highly nucleophilic. However, the resulting sulfoxide possesses a partial positive charge on the sulfur atom, drastically reducing its nucleophilicity. Consequently, the second oxidation to the sulfone is kinetically slower and requires a higher activation energy 3. If your reaction stalls at the sulfoxide stage, it is typically due to a mass transfer limitation in the biphasic aqueous/organic mixture. Action:

• Enhance Mass Transfer: Increase the impeller speed. In a biphasic system, the interfacial surface area is directly proportional to the reaction rate.

• Verify PTC Loading: Ensure your phase-transfer catalyst (e.g., trioctylmethylammonium dihydrogen phosphate) is at the optimal 0.01–0.05 molar ratio to shuttle the peroxotungstate complex into the organic phase.

• Temperature Control: The second oxidation step requires an elevated temperature (50–60 °C). Ensure the reactor is not over-cooled.

Troubleshooting logic for resolving incomplete sulfide oxidation during scale-up.

Q2: We are experiencing thermal runaways when scaling from 100g to 5kg batches. How do we safely manage the exotherm? Causality & Solution: The oxidation of sulfides with H2​O2​ releases significant enthalpy ( ΔH≈−300 kJ/mol). At the bench scale, high surface-area-to-volume ratios allow for rapid heat dissipation. At the pilot scale, this ratio drops, leading to heat accumulation. If H2​O2​ is added too quickly at low temperatures, it accumulates unreacted; when the temperature eventually rises, a violent, delayed exotherm occurs. Action: Transition from a batch process to a semi-batch, temperature-coupled dosing protocol. Dose the 30% H2​O2​ continuously via a metering pump, using the reactor's internal thermocouple to control the feed rate. If the internal temperature exceeds 60 °C, the feed must automatically pause. This creates a self-validating safety loop where the reaction cannot proceed faster than the jacket's cooling capacity.

Q3: We detect benzylic oxidation byproducts (e.g., benzaldehyde or benzoic acid derivatives). How do we suppress this? Causality & Solution: The benzylic protons of ((Octylsulfonyl)methyl)benzene are highly activated. Over-oxidation occurs when transition metal impurities (like trace iron or copper from reactor walls) catalyze the radical decomposition of H2​O2​ (Fenton-type reactions), generating highly reactive hydroxyl radicals that abstract benzylic protons. Action: Use a highly selective catalyst system, such as sodium tungstate dihydrate ( Na2​WO4​⋅2H2​O ), which forms a selective peroxotungstate complex. This complex transfers oxygen via a concerted, non-radical pathway, preserving the benzylic position 4. Ensure reactor cleanliness and add a chelating agent (e.g., EDTA) if trace metal contamination is suspected.

Validated Experimental Protocols

Protocol A: Synthesis of Benzyl Octyl Sulfide (Thioether Formation)

Self-Validating Principle: The reaction utilizes a slight excess of the volatile alkylating agent (benzyl chloride), which can be easily tracked via GC. The complete disappearance of the stench of octanethiol serves as an immediate, qualitative indicator of reaction completion, validated quantitatively by GC.

• Charge: To a jacketed reactor, charge 1-octanethiol (1.0 eq) and ethanol (3 volumes).

• Base Addition: Slowly add aqueous NaOH (1.1 eq, 20% w/w solution) while maintaining the internal temperature below 30 °C. (Mechanistic note: This deprotonates the thiol to the highly nucleophilic thiolate).

• Alkylation: Add benzyl chloride (1.05 eq) dropwise over 1 hour. Maintain the temperature at 40 °C.

• Validation: Stir for 2 hours. Sample the organic phase for GC analysis. The reaction is deemed complete when octanethiol is < 0.5% AUC.

• Workup: Evaporate the ethanol under reduced pressure. Partition the residue between water and ethyl acetate. Wash the organic layer with brine, dry over Na2​SO4​ , and concentrate to yield the crude benzyl octyl sulfide.

Protocol B: Scale-Up Oxidation to ((Octylsulfonyl)methyl)benzene

Self-Validating Principle: Temperature-controlled dosing ensures that unreacted H2​O2​ does not accumulate. If the temperature drops unexpectedly during dosing, it indicates catalyst deactivation or phase separation, prompting an immediate halt to the feed.

• Charge: To the reactor, charge crude benzyl octyl sulfide (1.0 eq), ethyl acetate (5 volumes), sodium tungstate dihydrate (0.002 eq), and trioctylmethylammonium dihydrogen phosphate (0.01 eq) as the PTC.

• Heating: Heat the biphasic mixture to 50 °C under vigorous agitation (minimum 300 RPM with a pitched-blade turbine to ensure emulsification).

• Oxidant Dosing: Begin dropwise addition of 30% aqueous H2​O2​ (2.5 eq). Critical Step: Interlock the addition pump with the internal thermocouple. Set the maximum temperature threshold to 60 °C. The addition should span approximately 2–3 hours.

• Maturation: Once the addition is complete, maintain stirring at 55 °C for 4 hours to overcome the kinetic barrier of the sulfoxide-to-sulfone conversion.

• Validation: Monitor via HPLC. The intermediate sulfoxide peak must be < 1.0% AUC before proceeding.

• Quench & Workup: Cool the reactor to 20 °C. Test the aqueous phase for residual peroxides using KI starch paper. If positive, quench with aqueous sodium sulfite ( Na2​SO3​ ) until negative. Separate the phases. Wash the organic phase with water, concentrate, and crystallize the product from heptane/ethyl acetate to afford pure ((Octylsulfonyl)methyl)benzene.

References

• Selective Oxidation of Sulfides to Sulfoxides/Sulfones by 30% Hydrogen Peroxide. Taylor & Francis.
• Highly atom-economic, catalyst- and solvent-free oxidation of sulfides into sulfones using 30% aqueous H2O2. Green Chemistry (RSC Publishing).
• Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. PMC (NIH).
• Sulfone synthesis by oxidation. Organic Chemistry Portal.

Sources

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• 2. Highly atom-economic, catalyst- and solvent-free oxidation of sulfides into sulfones using 30% aqueous H2O2 - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfone synthesis by oxidation [organic-chemistry.org]

Reference Data & Comparative Studies

((Octylsulfonyl)methyl)benzene vs benzyl methyl sulfone reactivity comparison

Title: Advanced Reactivity Profiling: Benzyl Methyl Sulfone vs. ((Octylsulfonyl)methyl)benzene

Executive Summary As a Senior Application Scientist, I frequently encounter synthetic bottlenecks where the choice of a seemingly trivial aliphatic appendage dictates the success or failure of a downstream transformation. In sulfone-directed chemistry—particularly Ramberg-Bäcklund rearrangements, Julia olefinations, and α -alkylations—the steric and electronic environment around the sulfonyl group is paramount. This guide provides an in-depth, objective comparison between benzyl methyl sulfone and its bulkier analog, ((octylsulfonyl)methyl)benzene (benzyl octyl sulfone). By dissecting their physicochemical properties and mechanistic behaviors, we can strategically select the optimal reagent for complex drug development workflows.

Structural and Physicochemical Dynamics

The fundamental difference between these two compounds lies in the alkyl chain attached to the sulfonyl moiety. Benzyl methyl sulfone features a minimal methyl group, whereas ((octylsulfonyl)methyl)benzene possesses a highly lipophilic, eight-carbon aliphatic chain. This structural divergence drastically alters their physical handling and solvent compatibility.

Table 1: Physicochemical and Structural Comparison

Property	Benzyl Methyl Sulfone	((Octylsulfonyl)methyl)benzene	Causality / Impact on Synthesis
CAS Number	3112-90-1 [1]	34008-99-6	Identification and regulatory sourcing.
Molecular Weight	170.23 g/mol	268.41 g/mol	Affects atom economy and mass-based equivalent dosing.
Physical State	White solid (mp ~124 °C) [1]	Viscous liquid / Low-melting solid	Dictates handling; solids are easier to weigh, liquids require volumetric transfer.
Lipophilicity (LogP)	Low (~1.5)	High (~4.5)	Octyl variant exhibits superior solubility in non-polar organic solvents, ideal for biphasic reactions.
Steric Bulk	Minimal (Methyl)	Significant (Octyl)	Octyl chain creates a hydrophobic shield, hindering bulky electrophiles and bases.

Mechanistic Reactivity Comparison: The Alpha-Carbanion

Both compounds possess highly acidic benzylic protons ( α to both the phenyl ring and the sulfonyl group). Deprotonation yields a resonance-stabilized carbanion, which is the cornerstone of their synthetic utility[3].

Kinetics of Deprotonation Deprotonating benzyl methyl sulfone is rapid and quantitative using standard bases (e.g., n-BuLi, LDA) at -78 °C. The methyl group provides negligible steric resistance. Conversely, the octyl chain in ((octylsulfonyl)methyl)benzene undergoes hydrophobic collapse in polar aprotic solvents like THF, creating a steric shield around the α -protons. This necessitates slightly elevated temperatures (e.g., -40 °C) or longer equilibration times to achieve quantitative metalation.

Electrophilic Trapping and Olefination In modified Julia olefinations, the sulfone acts as a nucleophile. Benzyl methyl sulfone reacts swiftly with a broad scope of aldehydes [4]. The octyl variant, however, exhibits sluggish addition kinetics with α -branched or sterically hindered aldehydes due to the severe steric clash between the incoming electrophile and the sweeping radius of the octyl chain.

Alpha-deprotonation and electrophilic substitution pathway highlighting steric effects.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols incorporate built-in validation checkpoints.

Protocol A: Oxidation of Sulfides to Sulfones

When synthesizing these sulfones from their corresponding sulfides, traditional aqueous oxidants often fail for the octyl variant due to its extreme hydrophobicity. We utilize a sodium chlorite/HCl system in ethyl acetate, which overcomes solubility barriers and prevents over-oxidation [2].

Step-by-Step Methodology:

• Dissolution : Dissolve 1.0 eq of the sulfide (benzyl methyl sulfide or benzyl octyl sulfide) in dry EtOAc (0.2 M). Causality: EtOAc provides excellent solubility for the lipophilic octyl chain while remaining inert to the oxidant.

• Oxidant Addition : Add 3.8 eq of NaClO 2​ , followed dropwise by 3.0 eq of HCl (as a solution in dioxane) at 0 °C.

• Self-Validation (TLC Monitoring) : Monitor via TLC (Hexanes/EtOAc 4:1). The sulfide (high Rf) will convert to a highly polar sulfoxide intermediate (low Rf), which then cleanly shifts to the intermediate-polarity sulfone. Do not quench until the sulfoxide spot is completely consumed.

• Workup : Quench with saturated aqueous Na 2​ S 2​ O 3​ to destroy residual oxidant, extract with EtOAc, and wash with brine.

• Validation : Confirm complete oxidation via 1 H NMR; the benzylic protons will shift significantly downfield (e.g., ~4.24 ppm for benzyl methyl sulfone) [2].

Protocol B: Alpha-Alkylation with Self-Validating D2O Quench

This protocol ensures that the steric bulk of the octyl group has not compromised the generation of the carbanion before committing to the addition of a high-value electrophile.

Step-by-Step Methodology:

• Preparation : Dissolve the sulfone (1.0 eq) in anhydrous THF (0.1 M) under an argon atmosphere. Cool to -78 °C.

• Deprotonation : Slowly add n-BuLi (1.1 eq, 2.5 M in hexanes). Stir for 30 minutes (methyl variant) or 60 minutes (octyl variant). Causality: The extended time for the octyl variant compensates for the steric shielding of the α -protons.

• Self-Validation (The D 2​ O Quench) : Withdraw a 0.1 mL aliquot and quench it into 0.5 mL of D 2​ O. Extract with 1 mL of CDCl 3​ and run a rapid 1 H NMR. Validation Check: The disappearance of the benzylic proton signal confirms >95% carbanion formation. If incomplete, increase the temperature to -40 °C for 15 minutes.

• Electrophile Addition : Once validated, add the electrophile (1.2 eq) dropwise at -78 °C. Allow to warm to room temperature over 2 hours.

• Isolation : Quench with saturated NH 4​ Cl, extract with DCM, dry over MgSO 4​ , and purify via flash chromatography.

Workflow for alpha-alkylation featuring a self-validating D2O quench step.

Conclusion

While benzyl methyl sulfone remains the standard for unhindered, rapid olefination and alkylation chemistry, ((octylsulfonyl)methyl)benzene offers unique advantages in phase-transfer catalysis and lipophilic drug formulation. The octyl chain introduces significant steric drag during α -deprotonation and nucleophilic attack, requiring optimized, self-validated protocols to ensure high yields. By understanding these mechanistic nuances, researchers can tailor their synthetic strategies to accommodate the distinct physicochemical profiles of these sulfones.

References

• benzyl methyl sulfone 3112-90-1 - Guidechem | Guidechem | 1

• Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents - PMC | NIH.gov | 2

• Synthesis of Sulfones and Sulfonamides via Sulfinate Anions: Revisiting the Utility of Thiosulfonates | The Journal of Organic Chemistry (ACS) | 3

• Modified Julia Olefination on Anhydrides: Extension and Limitations. Application to the Synthesis of Maculalactone B | Organic Letters (ACS) | 4

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Oxidizing Agents for the Efficient Synthesis of ((Octylsulfonyl)methyl)benzene

For researchers and professionals in drug development, the sulfonyl group is a cornerstone of molecular design. Its unique physicochemical properties—including its ability to act as a hydrogen bond acceptor and modulate solubility—make it a privileged functional group in a vast array of therapeutic agents.[1][2] ((Octylsulfonyl)methyl)benzene, a model alkyl aryl sulfone, serves as a valuable building block and a case study for the synthesis of such compounds. The most direct and common route to this class of molecules is the oxidation of the corresponding sulfide, benzyl octyl sulfide.

The choice of oxidizing agent for this transformation is critical, directly influencing reaction efficiency, selectivity, scalability, cost, and environmental impact. This guide provides an in-depth comparison of three widely used oxidizing agents: meta-Chloroperoxybenzoic acid (m-CPBA), Oxone®, and catalyzed Hydrogen Peroxide. We will delve into the mechanistic underpinnings of each method, present detailed experimental protocols, and offer data-driven insights to inform your selection for achieving optimal synthesis of ((Octylsulfonyl)methyl)benzene.

The Classic Workhorse: meta-Chloroperoxybenzoic Acid (m-CPBA)

m-CPBA is a highly reliable and effective peroxyacid for the oxidation of sulfides.[3] Its high reactivity and solubility in common organic solvents have made it a go-to reagent for this transformation for decades. The oxidation proceeds in a stepwise manner, first to the intermediate sulfoxide and then to the desired sulfone. Stoichiometry is the primary means of control: approximately one equivalent of m-CPBA yields the sulfoxide, while two or more equivalents drive the reaction to the sulfone.[4]

Mechanism of Action

The oxidation occurs via a concerted mechanism where the sulfur atom of the sulfide acts as a nucleophile, attacking the terminal oxygen of the peroxyacid. This is followed by a proton transfer, leading to the formation of the oxidized sulfur species and the non-toxic byproduct, 3-chlorobenzoic acid.

Figure 1. Mechanism of m-CPBA oxidation of a sulfide to a sulfone.

Experimental Protocol: m-CPBA Oxidation

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve benzyl octyl sulfide (1.0 mmol, 252.45 mg) in dichloromethane (DCM, 10 mL).

• Cooling: Cool the solution to 0 °C in an ice bath. This is crucial to manage the exothermic nature of the reaction and prevent over-oxidation or side reactions.

• Reagent Addition: Slowly add a solution of m-CPBA (77% purity, ~2.2 equivalents, 678 mg) in DCM (5 mL) to the stirred sulfide solution over 10-15 minutes.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) until the starting sulfide is fully consumed (typically 2-4 hours).

• Quenching: Upon completion, cool the mixture again to 0 °C and quench the excess peroxide by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) until a test with peroxide indicator strips is negative.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃, 2 x 15 mL) to remove the 3-chlorobenzoic acid byproduct, followed by brine (1 x 15 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude ((Octylsulfonyl)methyl)benzene.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.

Performance Analysis

• Advantages: High yields (often >90%), predictable reactivity, and generally clean reactions.[5] The protocol is well-established and widely documented.

• Disadvantages: m-CPBA is relatively expensive and poses a safety risk as it is a potentially explosive organic peroxide, requiring careful handling and storage.[3][6] The acidic byproduct must be removed during workup, adding an extra step to the purification process.

The Green Alternative: Oxone® (Potassium Peroxymonosulfate)

Oxone®, a triple salt (2KHSO₅·KHSO₄·K₂SO₄), is an inexpensive, stable, and safe-to-handle solid oxidizing agent.[7] It is considered a greener alternative to m-CPBA, with water being a primary byproduct. The active oxidant is potassium peroxymonosulfate (KHSO₅). Its reactivity can be modulated by the choice of solvent, making it a versatile reagent.[8]

Mechanism of Action

Similar to m-CPBA, the oxidation with Oxone® involves the nucleophilic attack of the sulfide on an electrophilic oxygen atom of the peroxymonosulfate anion. The reaction typically proceeds in a polar protic solvent mixture, such as methanol/water or ethanol/water, which facilitates the dissolution of both the organic sulfide and the inorganic oxidant.

Figure 2. Simplified schematic of sulfide oxidation using Oxone®.

Experimental Protocol: Oxone® Oxidation

• Preparation: In a round-bottom flask, dissolve benzyl octyl sulfide (1.0 mmol, 252.45 mg) in a 1:1 mixture of methanol and water (10 mL).

• Reagent Addition: To the stirred solution, add Oxone® (2.2 equivalents, 1.35 g) portion-wise at room temperature. An initial exotherm may be observed.

• Reaction: Vigorously stir the biphasic mixture at room temperature. The reaction progress can be monitored by TLC. For complete conversion to the sulfone, the reaction may require 6-12 hours. Using water as the primary solvent tends to favor sulfone formation.[8]

• Workup: Once the reaction is complete, add water (10 mL) and extract the product with ethyl acetate (3 x 15 mL).

• Isolation: Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: The resulting crude ((Octylsulfonyl)methyl)benzene can be purified by column chromatography if necessary.

Performance Analysis

• Advantages: Oxone® is significantly cheaper, safer, and more environmentally benign than m-CPBA. The workup procedure is simpler as it does not require the removal of an acidic organic byproduct.

• Disadvantages: Reactions can be slower than with m-CPBA. The biphasic nature of the reaction mixture may sometimes lead to reproducibility issues if stirring is not adequate. Over-oxidation to the sulfone is generally efficient, but achieving high selectivity for the intermediate sulfoxide can sometimes be challenging.[9]

The Atom-Economical Choice: Catalyzed Hydrogen Peroxide (H₂O₂)

Hydrogen peroxide is the ideal oxidant from a green chemistry perspective, as its only byproduct is water.[10] However, uncatalyzed H₂O₂ is often a slow and unselective oxidant for sulfides. Its efficacy is dramatically improved by the use of a metal catalyst, with tungsten-based catalysts being particularly effective for the selective oxidation of sulfides to sulfones.[11][12]

Mechanism of Action

The reaction proceeds via the formation of a highly electrophilic peroxotungstate species from the reaction of the tungsten catalyst (e.g., sodium tungstate, Na₂WO₄) with H₂O₂. This activated tungsten complex is the true oxidizing agent, which is then attacked by the nucleophilic sulfide. The catalyst is regenerated in the cycle, allowing it to be used in substoichiometric amounts.

Figure 3. Catalytic cycle for tungsten-catalyzed sulfide oxidation with H₂O₂.

Experimental Protocol: H₂O₂/Tungsten Catalyst Oxidation

• Preparation: To a solution of benzyl octyl sulfide (1.0 mmol, 252.45 mg) in methanol (10 mL), add sodium tungstate dihydrate (Na₂WO₄·2H₂O) (0.05 mmol, 16.5 mg).

• Reagent Addition: Cool the mixture in an ice bath and add 30% aqueous hydrogen peroxide (2.5 equivalents, 0.28 mL) dropwise. Caution: The addition should be slow as the reaction can be highly exothermic.

• Reaction: After the addition is complete, remove the ice bath and stir the mixture at room temperature. Monitor the reaction by TLC. The reaction is typically complete within 2-5 hours.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium sulfite. Add water (10 mL) and extract the product with ethyl acetate (3 x 15 mL).

• Isolation: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography to remove the baseline catalyst residues and any minor impurities.

Performance Analysis

• Advantages: This method boasts excellent atom economy and is environmentally friendly. Hydrogen peroxide is inexpensive and readily available. The use of a catalyst allows for high efficiency and selectivity, with many tungsten-based systems reporting yields greater than 90%.[10][11][13]

• Disadvantages: The reaction requires a catalyst, which may need to be separated from the final product. The reaction can be highly exothermic and requires careful temperature control during the addition of H₂O₂. The catalyst systems themselves can sometimes be complex or require specific ligands.

Comparative Summary and Workflow

To facilitate a direct comparison, the key parameters for each oxidizing agent are summarized below.

Feature	m-CPBA	Oxone®	H₂O₂ / W-Catalyst
Typical Yield	>90%	85-95%	>90%
Reaction Time	2-4 hours	6-12 hours	2-5 hours
Temperature	0 °C to RT	Room Temperature	0 °C to RT
Relative Cost	High	Low	Low (Reagents)
Safety	Organic Peroxide (Explosion Hazard)	Low Hazard Solid	Exothermic, careful addition needed
Workup	Requires base wash to remove byproduct	Simple extraction	Quench & extraction
Byproducts	3-Chlorobenzoic Acid	Potassium Sulfate Salts	Water
Green Chemistry	Poor	Good	Excellent

The general workflow for these oxidation reactions shares common steps, with key differences in the reagent addition and workup phases.

Figure 4. Comparative experimental workflows for sulfone synthesis.

Conclusion and Recommendations

The efficient synthesis of ((octylsulfonyl)methyl)benzene, and alkyl aryl sulfones in general, can be successfully achieved using several oxidizing agents. The optimal choice depends on the specific priorities of the laboratory and the project.

• For Reliability and Speed: m-CPBA remains an excellent choice when cost and safety protocols are not primary constraints. Its high reactivity and predictable performance make it ideal for small-scale synthesis where rapid results are desired.

• For Scalability, Safety, and Cost-Effectiveness: Oxone® presents a compelling balance of features. Its low cost, high degree of safety, and simple workup make it highly suitable for larger-scale preparations and for laboratories prioritizing greener chemical processes.

• For the Greenest Approach: Catalyzed Hydrogen Peroxide is unparalleled in terms of atom economy and environmental friendliness. This method is the most sustainable option and is highly efficient, making it an excellent choice for process chemistry and industrial applications where developing a robust, catalyzed system is feasible.

By understanding the distinct advantages and operational nuances of each method, researchers can confidently select the most appropriate oxidizing agent to meet their synthetic goals, ensuring the efficient and effective production of valuable sulfone-containing molecules.

References

• Okamoto, Y., Matsumoto, K., Choi, J.-C., Kon, Y., & Fujita, K. (2026). Tungsten-catalyzed continuous-flow oxidation of sulfides to sulfones with hydrogen peroxide. Organic & Biomolecular Chemistry.
• Okamoto, Y., Matsumoto, K., Choi, J.-C., Kon, Y., & Fujita, K. (2026). Tungsten-catalyzed continuous-flow oxidation of sulfides to sulfones with hydrogen peroxide.
• Okamoto, Y., et al. (2026). Tungsten-catalyzed continuous-flow oxidation of sulfides to sulfones with hydrogen peroxide.
• Karimi, B., Ghoreishi-Nezhad, M., & Clark, J. H. (2005).
• BenchChem. (2025).
• Okamoto, Y., et al. (n.d.). Tungsten-catalyzed continuous-flow oxidation of sulfides to sulfones with hydrogen peroxide. Organic & Biomolecular Chemistry (RSC Publishing).
• Various Authors. (n.d.). Oxidation of sulfide to sulfone in different conditions.
• Author not specified. (n.d.). Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents. PMC.
• Singh, F. V., et al. (2016). Selective Oxidation of Organosulphides using m-CPBA as oxidant. Der Pharma Chemica, 8(18), 419-423.
• Author not specified. (n.d.). A Concise Review on Synthesis of Sulfoxides and Sulfones with Special Reference to Oxidation of Sulfides. Journal of Chemical Reviews.
• Organic Chemistry Portal. (n.d.).
• Common Organic Chemistry. (n.d.). Sulfur Oxidation - meta-Chloroperoxybenzoic Acid (mCPBA). Common Organic Chemistry.
• Kupwade, R. V. (2019). A Concise Review on Synthesis of Sulfoxides and Sulfones with Special Reference to Oxidation of Sulfides. Journal of Chemical Reviews.
• Tong, R. (2017). Standard Operating Procedure - 3-Chloroperbenzoic acid (MCPBA). UCLA EH&S.
• Author not specified. (n.d.). A SOLID STATE OXIDATION METHOD FOR THE SYNTHESIS OF SULFONES USING OXONE. TSI Journals.
• Organic Chemistry Portal. (n.d.). 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid. Organic Chemistry Portal.
• Author not specified. (n.d.). Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone. Green Chemistry (RSC Publishing).
• Patent CN103910658A. (n.d.). Method of oxidizing thioether to sulfone.
• Reddit discussion on thioether oxid
• Bahrami, K., Khodaei, M. M., & Arabi, M. S. (2010). TAPC-Promoted Oxidation of Sulfides and Deoxygenation of Sulfoxides. The Journal of Organic Chemistry, 75(18), 6208-6213.
• Author not specified. (2020, January 1). An efficient approach for the synthesis of novel methyl sulfones in acetic acid medium and evaluation of antimicrobial activity. TÜBİTAK Academic Journals.
• Author not specified. (n.d.). One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively. PMC.
• Author not specified. (n.d.). Application of Sulfonyl in Drug Design.
• Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Patent WO2007054668A1. (n.d.). Synthesis of methylsulphonyl benzene compounds.
• Author not specified. (n.d.). Novel Benzenesulfonate Scaffolds with a High Anticancer Activity and G2/M Cell Cycle Arrest. PMC.
• Master Organic Chemistry. (2018, November 26). Aromatic Synthesis (3) – Sulfonyl Blocking Groups. Master Organic Chemistry.
• Author not specified. (n.d.). First synthesis of 4-(arylsulfonyl)
• PharmaBlock. (n.d.). Application of Methylsulfone in Drug Discovery. PharmaBlock.

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Reproducibility of ((Octylsulfonyl)methyl)benzene synthesis protocols in literature

Title: Reproducibility of ((Octylsulfonyl)methyl)benzene Synthesis Protocols: A Comparative Guide

Executive Summary ((Octylsulfonyl)methyl)benzene (CAS 34008-99-6), commonly referred to as benzyl octyl sulfone, is a highly lipophilic organosulfur compound frequently utilized as a structural motif in medicinal chemistry and advanced materials science. Synthesizing unsymmetrical alkyl-benzyl sulfones presents unique chemoselectivity challenges, particularly regarding the avoidance of over-oxidation or disulfide byproducts. This guide critically evaluates the two most prominent and reproducible synthetic paradigms: the modern Thiosulfonate-Sulfinate Alkylation and the classical Catalytic Thioether Oxidation .

Mechanistic Paradigms in Sulfone Synthesis

Paradigm A: Nucleophilic Sulfinate Alkylation (The Modern Standard)

Historically, the generation of sulfinate anions required the handling of highly toxic sulfur dioxide ( SO2​ ) gas or cryogenic conditions. Recent methodological advancements have bypassed this by utilizing thiosulfonates as stable, bench-ready precursors. By cleaving octyl thiosulfonate with a strong base, an octanesulfinate anion is generated in situ, which rapidly undergoes nucleophilic substitution with benzyl bromide. This route is highly reproducible and completely eliminates the risk of over-oxidation, making it ideal for late-stage functionalization in drug discovery.

Paradigm B: Electrophilic Thioether Oxidation (The Classical Standard)

The traditional approach involves the stepwise oxidation of benzyl octyl sulfide. Using 30% aqueous hydrogen peroxide ( H2​O2​ ) catalyzed by a transition metal such as sodium tungstate ( Na2​WO4​ ), the sulfide is oxidized first to the sulfoxide, and subsequently to the sulfone. While highly scalable and atom-economical, this method requires strict phase-transfer engineering due to the extreme lipophilicity of the octyl chain, which otherwise severely limits mass transfer between the aqueous oxidant and the organic substrate.

Protocol 1: Thiosulfonate-Driven Alkylation

Based on the high-yielding methodology developed by .

Causality & Experimental Design: This protocol utilizes 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) and cesium carbonate ( Cs2​CO3​ ). TBD is strategically chosen as a potent organocatalyst that selectively attacks the S-S bond of the thiosulfonate, facilitating its cleavage. Cs2​CO3​ provides the necessary alkaline environment to neutralize the leaving group and drive the nucleophilic attack of the resulting sulfinate anion onto the electrophilic benzyl bromide. The use of a THF/Ethanol co-solvent system is critical; it ensures the simultaneous solubility of both the highly polar inorganic salts and the lipophilic octyl chain, preventing reaction stalling.

Step-by-Step Methodology:

• Preparation: In a flame-dried 10 mL Schlenk tube, dissolve S-octyl octane-1-thiosulfonate (1.0 mmol) and benzyl bromide (1.2 mmol) in a 1:1 mixture of anhydrous THF and Ethanol (4 mL total).

• Catalyst Addition: Add TBD (0.1 mmol, 10 mol%) and Cs2​CO3​ (1.5 mmol). The mild excess of base ensures complete consumption of the thiosulfonate precursor.

• Reaction: Stir the mixture at 60 °C for 12 hours under a nitrogen atmosphere. The elevated temperature is required to overcome the activation energy barrier for the SN​2 substitution at the benzylic position.

• Workup: Cool the vessel to room temperature, quench the reaction with distilled water (10 mL), and extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Purification: Dry the combined organic layers over anhydrous MgSO4​ , concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexane/EtOAc 8:2) to yield ((Octylsulfonyl)methyl)benzene as a white solid.

Caption: Workflow of Thiosulfonate-Sulfinate Alkylation yielding ((Octylsulfonyl)methyl)benzene.

Protocol 2: Catalytic Oxidation of Thioethers

Based on classical tungstate-catalyzed biphasic oxidations, as standardized by .

Causality & Experimental Design: Oxidizing a highly lipophilic sulfide like benzyl octyl sulfide with aqueous H2​O2​ suffers from severe mass-transfer limitations. To solve this, a Phase Transfer Catalyst (PTC) such as trioctylmethylammonium dihydrogen phosphate is employed. The PTC transports the active peroxo-tungsten complex (formed in situ from Na2​WO4​ and H2​O2​ ) across the biphasic boundary into the organic phase. The reaction is deliberately run at 55 °C; lower temperatures stall the reaction at the sulfoxide intermediate, while this specific thermal energy provides the thermodynamic push required for the second oxygen transfer to yield the final sulfone.

Step-by-Step Methodology:

• Preparation: In a 25 mL round-bottom flask, dissolve benzyl octyl sulfide (1.0 mmol) in 5 mL of ethyl acetate.

• Catalyst Complexation: In a separate vial, mix sodium tungstate dihydrate ( Na2​WO4​⋅2H2​O , 0.01 mmol, 1 mol%), 30% aqueous H2​O2​ (2.5 mmol), and the PTC (0.01 mmol). Stir for 5 minutes until a uniform yellow peroxo-tungsten complex forms.

• Reaction: Add the aqueous catalyst mixture dropwise to the organic sulfide solution. Heat the biphasic mixture to 55 °C and stir vigorously (1000 rpm) for 4 hours. High shear is critical to maximize the interfacial surface area.

• Quenching: Cool the mixture to 0 °C and carefully add saturated aqueous sodium thiosulfate ( Na2​S2​O3​ , 5 mL) to neutralize any unreacted peroxides, preventing post-reaction degradation.

• Purification: Separate the organic layer, wash with brine, dry over Na2​SO4​ , and evaporate the solvent. Recrystallization from hot ethanol yields the pure sulfone.

Caption: Biphasic Catalytic Oxidation of Benzyl Octyl Sulfide using a Peroxo-Tungsten complex.

Quantitative Performance Comparison

To guide synthetic route selection, the following table summarizes the experimental metrics of both protocols when applied to the synthesis of ((Octylsulfonyl)methyl)benzene:

Parameter	Thiosulfonate-Sulfinate Route	Catalytic Thioether Oxidation
Primary Reference	Shyam & Jang (2017)	Shi et al. (2012)
Overall Yield	~96%	~88%
Chemoselectivity	Absolute (No over-oxidation risk)	High (Requires strict thermal control)
Reaction Temperature	60 °C	55 °C
Reaction Time	12 hours	4 hours
Key Reagents	TBD, Cs2​CO3​ , Benzyl Bromide	H2​O2​ (30%), Na2​WO4​ , PTC
Scalability	Moderate (Best for Discovery/MedChem)	Excellent (Process Chemistry Standard)
Green Chemistry	High (Avoids toxic SO2​ gas)	Very High (Aqueous system, water byproduct)

Conclusion & Recommendations

For discovery chemistry and medicinal chemistry where functional group tolerance and absolute chemoselectivity are paramount, the Thiosulfonate-Sulfinate Route is superior. It entirely avoids the use of strong oxidants that might degrade sensitive moieties on more complex target molecules. Conversely, for process chemistry and kilogram-scale manufacturing, the Catalytic Oxidation Route remains the industrial workhorse. Despite a slightly lower yield and the requirement for rigorous biphasic engineering, the exceptionally low cost and green profile of aqueous hydrogen peroxide make it the most economically viable choice for scale-up.

References

• Shyam, P. K., & Jang, H.-Y. (2017). Synthesis of Sulfones and Sulfonamides via Sulfinate Anions: Revisiting the Utility of Thiosulfonates. The Journal of Organic Chemistry, 82(3), 1761-1767. URL:[Link]

• Shi, D., et al. (2012). Selective Oxidation of Sulfides to Sulfoxides/Sulfones by 30% Hydrogen Peroxide. Synthetic Communications, 42(4), 505-514. URL:[Link]

Spectroscopic Validation of ((Octylsulfonyl)methyl)benzene: A Comparative Guide to FTIR and Raman

Executive Summary

The structural validation of complex organic molecules like ((Octylsulfonyl)methyl)benzene (also known as benzyl octyl sulfone) requires orthogonal analytical techniques to ensure absolute chemical integrity. This compound, characterized by a highly polar sulfone core (-SO₂-) flanked by a polarizable aromatic benzyl group and a long aliphatic octyl chain, presents a unique spectroscopic profile.

This guide provides a comprehensive comparison of Fourier Transform Infrared (FTIR) and Raman spectroscopy for the validation of this molecule. Because FTIR measures the absorption of light due to dipole moment changes and Raman measures inelastic scattering from polarizability changes[1], these techniques provide perfectly complementary datasets. Relying on a single modality can lead to blind spots, particularly when differentiating between structural isomers or identifying trace synthetic impurities.

Molecular Deconstruction & Spectroscopic Rationale

To design a self-validating analytical protocol, we must first deconstruct the molecule into its functional domains and understand the physical causality behind their spectroscopic behavior:

• The Sulfonyl Core (-SO₂-): The sulfur-oxygen double bonds possess a strong permanent dipole. Consequently, the asymmetric stretching of the SO₂ group yields a massive absorption in FTIR. However, because symmetric vibrational modes cause a larger change in the polarizability ellipsoid, the symmetric SO₂ stretch is predominantly Raman active[2].

• The Benzyl Group (C₆H₅-CH₂-): The delocalized π-electron cloud of the aromatic ring is highly polarizable. This makes the aromatic ring breathing modes exceptionally strong in Raman spectroscopy, while remaining relatively weak in FTIR[3].

• The Octyl Chain (-C₈H₁₇): The long aliphatic backbone contains numerous C-H bonds. Both techniques will register C-H stretching, but FTIR is uniquely suited to detect the long-chain CH₂ rocking mode, which confirms the presence of an aliphatic chain longer than four carbons.

Validation Workflow

Parallel FTIR and Raman spectroscopic workflow for structural validation.

Comparative Spectroscopic Data

The following table summarizes the expected quantitative spectral data for ((Octylsulfonyl)methyl)benzene, demonstrating the orthogonal strengths of both techniques[4],[2],[3].

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	FTIR Intensity	Raman Intensity
Aromatic C-H	Stretching	~3065	Weak	Medium to Strong
Aliphatic C-H	Stretching	~2927, ~2850	Strong	Strong
Sulfone (SO₂)	Asymmetric Stretch	~1306	Very Strong	Weak
Sulfone (SO₂)	Symmetric Stretch	~1147	Strong	Very Strong
Aromatic Ring	Breathing	~1000	Weak	Very Strong
Aliphatic CH₂	Rocking	~720	Medium	Weak

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, minimizing user-induced artifacts and environmental interference.

FTIR-ATR Protocol

Attenuated Total Reflectance (ATR) is the preferred FTIR sampling method as it requires no sample dilution (e.g., KBr pressing), thereby preserving the native polymorphic state of the solid compound[5].

• System Validation: Prior to analysis, verify the interferometer's alignment using a polystyrene calibration standard. The 1601 cm⁻¹ peak must be within ±1 cm⁻¹.

• Background Subtraction: Collect a background spectrum of the ambient air immediately before sample loading. Causality: Atmospheric CO₂ and water vapor concentrations fluctuate constantly. A fresh background ensures these dynamic interferences are mathematically eliminated from the final spectrum.

• Sample Application: Place 2-5 mg of ((Octylsulfonyl)methyl)benzene onto the diamond/ZnSe crystal. Engage the pressure anvil until the software indicates optimal contact. Causality: Intimate contact is required because the evanescent wave penetrates only 0.5 to 2 microns into the sample.

• Acquisition: Collect 64 scans at a resolution of 4 cm⁻¹ across the 4000–400 cm⁻¹ range.

• ATR Correction: Apply an ATR correction algorithm to the raw data. Causality: The penetration depth of the IR beam is wavelength-dependent (deeper at lower wavenumbers). Without this correction, the low-frequency peaks (like the 720 cm⁻¹ CH₂ rock) will appear artificially intense compared to the high-frequency C-H stretches[1].

Raman Spectroscopy Protocol

Raman spectroscopy requires careful laser selection to balance signal intensity against sample degradation and fluorescence.

• Laser Selection: Utilize a 1064 nm Nd:YAG laser. Causality: Aromatic compounds and trace synthetic impurities often exhibit strong fluorescence under 532 nm or 785 nm excitation, which can completely swamp the weak Raman scattering signal. A 1064 nm near-infrared laser lacks the energy to excite these electronic transitions, yielding a flat baseline[3].

• System Calibration: Calibrate the spectrometer using a pristine silicon wafer, confirming the sharp optical phonon peak at exactly 520.5 cm⁻¹.

• Power Optimization: Focus the laser onto the solid sample using a 50x microscope objective. Begin with a low laser power (e.g., 10% or ~10 mW). Causality: High laser power can cause localized thermal degradation (burning) of the aliphatic octyl chain, altering the chemical structure during measurement.

• Acquisition & Cosmic Ray Removal: Collect data from 150 to 3500 cm⁻¹. Program the system to take at least 5 separate accumulations. Causality: CCD detectors are sensitive to high-energy cosmic rays that create sharp, artificial peaks. Taking multiple accumulations allows the software's median filter to identify and mathematically discard these transient artifacts, ensuring absolute data trustworthiness.

Cross-Validation & Impurity Detection

The true power of this dual-modality approach lies in cross-validation and the detection of synthetic impurities. For example, if ((Octylsulfonyl)methyl)benzene was synthesized via the alkylation of a sulfinate anion, unreacted starting materials might remain[4].

• Detecting Unreacted Benzyl Bromide: If present, a distinct C-Br stretching vibration will appear between 500–600 cm⁻¹. This is highly visible in Raman but often obscured by baseline noise in FTIR.

• Detecting Unreacted Thiols: If an octyl mercaptan precursor is present, the S-H stretching mode will appear at ~2550 cm⁻¹. Because the S-H bond is highly polarizable but weakly polar, this peak will be sharp and distinct in the Raman spectrum, but virtually invisible in the FTIR spectrum.

By demanding the presence of the 1306 cm⁻¹ (FTIR) and 1147 cm⁻¹ (Raman) sulfone peaks[4], while simultaneously verifying the absence of precursor peaks, the researcher establishes a mathematically rigorous, self-validating proof of molecular identity.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. files.mtstatic.com [files.mtstatic.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. eag.com [eag.com]